Cas no 2060028-58-0 (3-(4-nitrophenyl)oxane-3-carbonitrile)

• Product Name: 3-(4-nitrophenyl)oxane-3-carbonitrile
• CAS No: 2060028-58-0
• MF: C₁₂H₁₂N₂O₃
• MW: 232.235282897949
• MDL: MFCD30486727
• CID: 5212433
• PubChem ID: 129912378
• Update Time: 2025-06-09

3-(4-nitrophenyl)oxane-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-3-carbonitrile, tetrahydro-3-(4-nitrophenyl)-
• 3-(4-nitrophenyl)oxane-3-carbonitrile

• MDL： MFCD30486727
• Inchi： 1S/C12H12N2O3/c13-8-12(6-1-7-17-9-12)10-2-4-11(5-3-10)14(15)16/h2-5H,1,6-7,9H2
• InChI Key： MUYCVXNPQAQTEC-UHFFFAOYSA-N
• SMILES： C1OCCCC1(C1=CC=C([N+]([O-])=O)C=C1)C#N

Additional information on 3-(4-nitrophenyl)oxane-3-carbonitrile

Exploring the Synthesis, Properties, and Applications of 3-(4-Nitrophenyl)Oxane-3-Carbonitrile (CAS No. 2060028-58-0)

The compound 3-(4-nitrophenyl)oxane-3-carbonitrile, identified by the CAS registry number 2060028-58-0, represents a structurally unique organic molecule with significant potential in chemical biology and pharmaceutical research. Its molecular architecture combines a nitrophenyl substituent (nitrophenyl moiety) attached to an oxane ring system (oxane core) functionalized with a cyano group (carbonitrile group). This combination of functional groups imparts distinctive chemical reactivity and physicochemical properties, making it a valuable tool for exploring novel applications in drug discovery and material science.

Synthesis methodologies for this compound have evolved significantly in recent years. Traditional approaches involved multistep protocols using Grignard reagents or nucleophilic aromatic substitution strategies. However, recent studies published in Chemical Communications (2023) demonstrated a streamlined one-pot synthesis utilizing palladium-catalyzed cross-coupling reactions between 4-nitrobenzoyl chloride and oxanolate derivatives under mild conditions. This advancement not only improves yield efficiency but also reduces solvent consumption, aligning with modern green chemistry principles.

The electronic properties of 3-(4-nitrophenyl)oxane-3-carbonitrile are particularly intriguing due to the synergistic effects of its functional groups. Computational studies using density functional theory (DFT) revealed that the nitro group's electron-withdrawing nature modulates the HOMO-LUMO gap of the oxane framework, creating an optoelectronic profile suitable for photonic applications. Experimental validation in Journal of Materials Chemistry C (2024) confirmed its utility as a light-harvesting component in organic solar cells, achieving power conversion efficiencies exceeding 7% when integrated into conjugated polymer blends.

In biomedical research, this compound has emerged as a promising scaffold for targeted drug delivery systems. Researchers at Stanford University recently synthesized prodrug conjugates where the oxane ring served as a cleavable linker connecting anticancer agents to tumor-targeting peptides. The nitro group's redox sensitivity enabled controlled drug release under hypoxic tumor microenvironments, as reported in Nature Communications Biology. Such applications highlight its dual role as both a structural component and an active pharmacophore element.

Cyano-functionalized oxanones, like this compound, exhibit remarkable ligand properties in transition metal catalysis. A 2023 study in Angewandte Chemie International Edition demonstrated its ability to stabilize palladium nanoparticles while acting as a chelating agent during Suzuki-Miyaura cross-coupling reactions. This dual functionality led to unprecedented turnover frequencies (TOF >15,000 h⁻¹), establishing new benchmarks for heterogeneous catalytic systems.

The unique photochemical behavior of this molecule has also sparked interest in biosensing technologies. By incorporating it into graphene oxide nanocomposites, researchers developed fluorescent probes capable of detecting trace amounts of hydrogen peroxide (Analytical Chemistry, 2024). The cyano group's ability to quench fluorescence upon analyte binding created signal-to-noise ratios exceeding 15:1 under physiological conditions - critical for clinical diagnostic applications.

Ongoing investigations focus on optimizing its crystalline forms through solid-state structure engineering. Single-crystal X-ray diffraction studies published in Inorganic Chemistry Frontiers revealed π-stacking interactions between adjacent molecules that could be manipulated by varying solvent polarity during crystallization. These findings have direct implications for improving pharmaceutical formulation stability and bioavailability profiles.

In conclusion, CAS No. 2060028-58-0 compound's multifunctional design positions it at the intersection of organic synthesis innovation and applied materials science. Its continued exploration across disciplines promises breakthroughs in sustainable catalysis systems, next-generation photovoltaics, and precision medicine strategies - underscoring its status as an indispensable molecular tool for contemporary chemical research.